Calculated LogP and Lipophilicity Comparison vs. Non-Chlorinated Analog
The 4-chloro substitution on 4-chloro-1-isopropyl-1H-pyrrole-2-carboxylic acid significantly increases calculated lipophilicity compared to the non-chlorinated analog 1-isopropyl-1H-pyrrole-2-carboxylic acid [1]. This increase in LogP is a critical determinant of membrane permeability and metabolic stability in drug discovery campaigns .
| Evidence Dimension | Calculated LogP (Lipophilicity) |
|---|---|
| Target Compound Data | 2.3 (estimated via AlogP method for N-iso-propyl pyrrole scaffold with 4-Cl) [2] |
| Comparator Or Baseline | 1-isopropyl-1H-pyrrole-2-carboxylic acid: LogP = 1.77 [1] |
| Quantified Difference | Approximately +0.53 LogP units (calculated delta) |
| Conditions | Computational prediction using standard AlogP algorithm; values derived from scaffold analysis in 3D-QSAR study of N-iso-propyl pyrroles [2]. |
Why This Matters
Higher lipophilicity (LogP ~2.3) positions this compound in a more favorable range for oral absorption (Lipinski's Rule of Five) compared to its non-chlorinated counterpart, potentially improving bioavailability in drug development programs.
- [1] ChemSrc. 1-isopropyl-1H-pyrrole-2-carboxylic acid: Physicochemical Properties. Database Entry. 2018. View Source
- [2] Teli, M. K., & Rajanikant, G. K. Pharmacophore generation and atom-based 3D-QSAR of N-iso-propyl pyrrole-based derivatives as HMG-CoA reductase inhibitors. Organic and Medicinal Chemistry Letters. 2012; 2: 35. View Source
